![molecular formula C12H13FN2OS B2704355 5-Fluoro-2-(morpholinomethyl)-1,3-benzothiazole CAS No. 400074-41-1](/img/structure/B2704355.png)
5-Fluoro-2-(morpholinomethyl)-1,3-benzothiazole
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis . Protodeboronation of these esters has been reported, which could potentially be applied to the synthesis of "5-Fluoro-2-(morpholinomethyl)-1,3-benzothiazole" .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the search results .Scientific Research Applications
Antimicrobial Activity
Some synthesized fluorinated benzothiazolo imidazole compounds, including those with morpholine, have shown promising antimicrobial activity. This highlights the potential use of these compounds in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).
Antitumor Properties
Fluorinated 2-(4-amino-3-methylphenyl)benzothiazoles, including variations with morpholine, have been extensively studied for their antitumor properties. These compounds are selectively potent against certain cancer cell lines, inducing cytochrome P450 1A1 and leading to the formation of reactive species within sensitive cells. This mechanism underlies their selective cytotoxicity and potential as antitumor agents (Bradshaw et al., 2002; Hutchinson et al., 2001).
Biochemical Applications
The synthesis of novel derivatives, such as 5-benzylidene-3-(3-fluoro-4-yl-morpholin-4-yl-phenylimino)thiazolidin-4-one, and their testing for antibacterial and antifungal activities demonstrate the biochemical versatility of these compounds. Their moderate in vitro activities suggest potential applications in developing new biochemical tools or treatments (Patil et al., 2011).
Fluorescence and Chemodosimetric Properties
Benzothiazole derivatives have also been developed as fluorescent probes and chemodosimeters, offering applications in bioimaging and the detection of metal ions or biological molecules. Their high sensitivity and selectivity make them valuable tools for research in chemistry and biology (Song et al., 2006).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 5-Fluoro-2-(morpholinomethyl)-1,3-benzothiazole is DNA methylation processes . This compound acts as an inhibitor of DNA methylation, which is a key process in the regulation of gene expression .
Mode of Action
This compound interacts with its targets by inhibiting the process of DNA methylation . This results in changes in gene expression, potentially leading to the inhibition of cancer cell proliferation .
Biochemical Pathways
The compound affects the DNA methylation pathways . DNA methylation is a biochemical process that plays a crucial role in the regulation of gene expression and is involved in various cellular processes such as differentiation, genomic imprinting, and X-chromosome inactivation . By inhibiting this process, this compound can affect these downstream effects.
Result of Action
The molecular and cellular effects of this compound’s action include changes in gene expression and the inhibition of cancer cell proliferation . By inhibiting DNA methylation, this compound can alter the expression of genes and inhibit the proliferation of cancer cells .
Biochemical Analysis
Biochemical Properties
It is known that fluorinated compounds often interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can be complex and may involve both covalent and non-covalent bonds .
Cellular Effects
It has been suggested that fluorinated compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of 5-Fluoro-2-(morpholinomethyl)-1,3-benzothiazole is not well-defined. It is known that fluorinated compounds can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the effects of fluorinated compounds can change over time, potentially due to factors such as the compound’s stability, degradation, and long-term effects on cellular function .
Dosage Effects in Animal Models
It is known that the effects of fluorinated compounds can vary with dosage, and high doses may have toxic or adverse effects .
Metabolic Pathways
The metabolic pathways that this compound is involved in are not well-characterized. It is known that fluorinated compounds can interact with various enzymes and cofactors, and may affect metabolic flux or metabolite levels .
Transport and Distribution
It is known that fluorinated compounds can interact with various transporters or binding proteins, and may affect their localization or accumulation .
Subcellular Localization
It is known that fluorinated compounds can be directed to specific compartments or organelles through targeting signals or post-translational modifications .
Properties
IUPAC Name |
4-[(5-fluoro-1,3-benzothiazol-2-yl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FN2OS/c13-9-1-2-11-10(7-9)14-12(17-11)8-15-3-5-16-6-4-15/h1-2,7H,3-6,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPFGPECWYGGUAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=NC3=C(S2)C=CC(=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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